molecular formula C16H13N B8625649 2-Methyl-5-phenylquinoline CAS No. 90785-13-0

2-Methyl-5-phenylquinoline

Cat. No.: B8625649
CAS No.: 90785-13-0
M. Wt: 219.28 g/mol
InChI Key: WXLFOFRDXHNZFG-UHFFFAOYSA-N
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Description

2-Methyl-5-phenylquinoline is a useful research compound. Its molecular formula is C16H13N and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

90785-13-0

Molecular Formula

C16H13N

Molecular Weight

219.28 g/mol

IUPAC Name

2-methyl-5-phenylquinoline

InChI

InChI=1S/C16H13N/c1-12-10-11-15-14(8-5-9-16(15)17-12)13-6-3-2-4-7-13/h2-11H,1H3

InChI Key

WXLFOFRDXHNZFG-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=CC=CC(=C2C=C1)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 20 g (0.084 mole) of 5-hydroxy-5-phenyl-5,6,7,8-tetrahydroquinaldine, 10 g of 10% palladium on carbon, 2.3 g of para-toluenesulfonic acid and 200 ml of cumene was heated at its reflux temperature for 24 hours. The mixture was filtered hot, and then the filtrate was evaporated to provide a residue. This residue was dissolved in dilute hydrochloric acid. This solution was extracted with diethyl ether and the acid layer was then neutralized with 50% aqueous sodium hydroxide solution. The product was extracted into diethyl ether. The organic layer was dried and then evaporated to provide a solid residue. Recrystallization from methanol provided white crystals of 5-phenylquinaldine. Analysis: Calculated for C16H13N.H2O: %C, 81.0; %H, 6.4; %N, 5.8; Found: %C, 81.4; %H, 6.6; %N, 5.5. The structure assignment was confirmed by nuclear magnetic resonance spectral analysis.
Name
5-hydroxy-5-phenyl-5,6,7,8-tetrahydroquinaldine
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
10 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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